Cas no 623564-46-5 (4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carbaldehyde)

• Product Name: 4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carbaldehyde
• CAS No: 623564-46-5
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD11846586
• CID: 837989
• PubChem ID: 11286491
• Update Time: 2025-07-02

4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[1,2-b]pyrazole-2-carboxaldehyde, 5,6-dihydro-
• 5,6-Dihydro-4H-pyrrolo-[1,2-b]pyrazole-2-carbaldehyde
• 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carbaldehyde
• 4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carbaldehyde
• Z1255491540
• MFCD11846586
• 623564-46-5
• SCHEMBL2923732
• 5,6-dihydro-4H-pyrrolo-[1,2-b]-pyrazole-2-carbaldehyde
• DTXSID30461145
• YZA56446
• RTZLJDDSFCFBML-UHFFFAOYSA-N
• EN300-300102

• MDL： MFCD11846586
• Inchi： 1S/C7H8N2O/c10-5-6-4-7-2-1-3-9(7)8-6/h4-5H,1-3H2
• InChI Key： RTZLJDDSFCFBML-UHFFFAOYSA-N
• SMILES： O=CC1C=C2CCCN2N=1

Computed Properties

• Exact Mass: 136.06374
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles Pyrrolopyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles

Additional information on 4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carbaldehyde

Introduction to 4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carbaldehyde (CAS No. 623564-46-5)

4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carbaldehyde, identified by the chemical identifier CAS No. 623564-46-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrrolopyrazole class, a scaffold that has been extensively studied for its role in drug discovery and development. The presence of a formyl group at the 2-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal applications.

The pyrrolo[1,2-b]pyrazole core is a fused bicyclic system consisting of a pyrrole ring and a pyrazole ring, which together contribute to the compound's distinct electronic and steric properties. These features make it an attractive building block for designing molecules with specific interactions with biological targets. In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from this scaffold, particularly in the areas of oncology, inflammation, and infectious diseases.

One of the most compelling aspects of 4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carbaldehyde is its versatility as a synthetic intermediate. The aldehyde functionality at the 2-position allows for further derivatization through various chemical reactions such as condensation, oxidation, and reduction. These transformations can yield a wide range of derivatives with tailored biological properties. For instance, researchers have explored its use in generating Schiff bases and other heterocyclic compounds that exhibit significant pharmacological activity.

Recent studies have highlighted the potential of 4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carbaldehyde in the development of small-molecule inhibitors targeting enzymes involved in critical cellular pathways. Specifically, its structure has been leveraged to design molecules that interact with kinases and other enzymes implicated in cancer progression. Preliminary computational studies suggest that derivatives of this compound can bind to these targets with high affinity and selectivity. This has opened up new avenues for developing next-generation anticancer agents.

In addition to its applications in oncology research,4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carbaldehyde has also shown promise in the treatment of inflammatory diseases. The pyrrolopyrazole scaffold is known to modulate inflammatory pathways by interacting with various receptors and enzymes. Researchers have synthesized several analogs of this compound and evaluated their anti-inflammatory effects both in vitro and in vivo. Some derivatives have demonstrated remarkable efficacy in reducing inflammation without significant side effects.

The synthesis of 4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carbaldehyde itself is an intriguing challenge due to the complexity of the fused ring system. However,CAS No. 623564-46-5 refers to a commercially available sample that has been rigorously characterized using modern analytical techniques such as NMR spectroscopy and mass spectrometry. This ensures that researchers can rely on its purity and consistency when conducting their experiments.

The growing interest in this compound underscores its importance as a pharmacophore in drug discovery. The ability to modify its structure while maintaining its core framework allows for the exploration of diverse biological activities. As more research emerges,4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carbaldehyde is expected to play an increasingly significant role in the development of novel therapeutic agents.

In conclusion,4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carbaldehyde (CAS No. 623564-46-5) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing novel bioactive molecules. As ongoing studies continue to uncover new applications for this compound,it is likely to remain at the forefront of medicinal chemistry research for years to come.